[(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate

• CAS No.: 82242-81-7
• Molecular Formula: C7H10O4
• Molecular Weight: 158.15 g/mol
• IUPAC Name: [(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate
• InChI: InChI=1S/C7H10O4/c1-4-3-6(7(9)10-4)11-5(2)8/h4,6H,3H2,1-2H3/t4-,6+/m1/s1
• InChI Key: FNEJUUDVQUCUDF-XINAWCOVSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H](C(=O)O1)OC(=O)C
• Canonical SMILES: CC1CC(C(=O)O1)OC(=O)C

Description

[(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate is an organic compound that belongs to the class of esters It is characterized by a five-membered lactone ring with a methyl group and an acetate group attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate can be achieved through several methods. One common approach involves the esterification of the corresponding alcohol with acetic anhydride or acetyl chloride in the presence of a catalyst such as pyridine or sulfuric acid. The reaction typically proceeds under mild conditions, with the temperature maintained around room temperature to 60°C .

Industrial Production Methods

In an industrial setting, the production of [(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been employed to facilitate the direct introduction of the acetate group into the lactone ring, resulting in a more sustainable and scalable production method .

Chemical Reactions Analysis

Types of Reactions

[(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the acetate group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted esters or amides, depending on the nucleophile used.

Scientific Research Applications

[(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of pharmaceuticals and fine chemicals

Mechanism of Action

The mechanism of action of [(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate involves its interaction with specific molecular targets. The compound can act as a substrate for enzymes, leading to the formation of active metabolites. These metabolites may exert their effects by modulating biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

• [(2S,3S,5R,6R)-2,3,5,6-Tetrahydroxy-4-[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydropyran-2-yl]oxy-cyclohexyl] 2-(1H-indol-3-yl)acetate .
• (3S,5R,6R,8S,9S,10R,11S,13R,14S,17R)-3,5,11-Trihydroxy-10,13-dimethyl-17-[(2R,3E)-5-methyl-3-hex] .

Uniqueness

[(3S,5R)-5-methyl-2-oxooxolan-3-yl] acetate is unique due to its specific stereochemistry and functional groups, which confer distinct reactivity and biological activity. Its five-membered lactone ring and acetate group make it a versatile intermediate in organic synthesis and a potential candidate for pharmaceutical development.